(2R)-1,1,1-trifluoro-3,3-dimethylbutan-2-amine hydrochloride
Description
“(2R)-1,1,1-trifluoro-3,3-dimethylbutan-2-amine hydrochloride” is a chemical compound with the CAS Number 1389320-36-8 . It’s a powder in physical form .
Physical and Chemical Properties The molecular weight of this compound is 191.62 . The IUPAC name is (2R)-1,1,1-trifluoro-3,3-dimethyl-2-butanamine hydrochloride . The InChI code is 1S/C6H12F3N.ClH/c1-5(2,3)4(10)6(7,8)9;/h4H,10H2,1-3H3;1H/t4-;/m1./s1 .
Safety and Hazards
The safety information available indicates that this compound has the GHS07 pictogram. The signal word is “Warning”. The hazard statements include H315, H319, and H335. The precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-1,1,1-trifluoro-3,3-dimethylbutan-2-amine hydrochloride involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "2,2,3,3-tetramethylbutane", "hydrogen fluoride", "ammonia", "hydrochloric acid" ], "Reaction": [ "Step 1: 2,2,3,3-tetramethylbutane is reacted with hydrogen fluoride to form (2R)-1,1,1-trifluoro-3,3-dimethylbutane.", "Step 2: (2R)-1,1,1-trifluoro-3,3-dimethylbutane is then reacted with ammonia to form (2R)-1,1,1-trifluoro-3,3-dimethylbutan-2-amine.", "Step 3: The final step involves the reaction of (2R)-1,1,1-trifluoro-3,3-dimethylbutan-2-amine with hydrochloric acid to form the hydrochloride salt of the desired product, (2R)-1,1,1-trifluoro-3,3-dimethylbutan-2-amine hydrochloride." ] } | |
CAS RN |
1389320-36-8 |
Molecular Formula |
C6H13ClF3N |
Molecular Weight |
191.6 |
Purity |
95 |
Origin of Product |
United States |
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